5-(3,4-dimethoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(pyridin-3-ylmethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H20N2O6/c1-29-16-8-7-15(11-18(16)30-2)20-19(21(26)17-6-4-10-31-17)22(27)23(28)25(20)13-14-5-3-9-24-12-14/h3-12,20,27H,13H2,1-2H3
• InChI Key: UINNXWIGFDRZCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C(=C(C(=O)N2CC3=CN=CC=C3)O)C(=O)C4=CC=CO4)OC
• Molecular Formula: C23H20N2O6
• Molecular Weight: 420.4 g/mol
• CAS No.: 432013-33-7

Description

5-(3,4-dimethoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H20N2O6 and its molecular weight is 420.421. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biomass Conversion

5-Hydroxymethylfurfural (HMF) derivatives, including 5-(3,4-dimethoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one, are gaining importance as versatile reagents in the chemical industry. They can be produced from plant biomass compounds such as hexose carbohydrates and lignocellulose. These derivatives offer a sustainable alternative to non-renewable hydrocarbon sources, potentially revolutionizing the production of monomers, polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and other chemicals (Chernyshev et al., 2017).

Mechanism of Chemical Reactions

Understanding the mechanisms of chemical reactions involving compounds like this compound is crucial. For instance, the acidolysis of lignin model compounds can shed light on the significance of the presence of certain functional groups and the contribution of hydride transfer mechanisms in the transformation of these complex molecules (Yokoyama, 2015).

Pyrolysis and Smoke Formation

Studies on the pyrolysis of carbohydrates and their transformation into furans provide insights into the formation of products like this compound. These insights are crucial for understanding the formation of mainstream cigarette smoke precursor-product relationships (Sanders et al., 2003).

Hybrid Catalysts in Synthesis

The synthesis of structures similar to this compound, specifically 5H-pyrano[2,3-d]pyrimidine scaffolds, utilizes hybrid catalysts. These catalysts include organocatalysts, metal catalysts, ionic liquid catalysts, nanocatalysts, and green solvents, highlighting the shift towards more environmentally sustainable chemical syntheses (Parmar et al., 2023).